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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388

Introduction

Pigment Violet 2 (C.1. 45175:1) is a bright, reddish-purple organic pigment belonging to the
triarylcarbonium chemical class.[1][2] It is valued for its high color strength and good
application fastness, making it a popular choice for various applications, including printing inks
and paints.[3] This document provides detailed application notes and protocols for the effective
use of Pigment Violet 2 in water-based systems, targeting researchers, scientists, and
professionals in formulation and development. While primarily an industrial pigment, its high
stability and distinct color can be of interest in various research applications requiring a stable

violet colorant.

Pigment Violet 2 is recommended for use in water-based printing inks, such as gravure and
flexographic inks, as well as in water-based paints.[3][4] Its successful incorporation into
aqueous systems is highly dependent on proper dispersion, which is a critical process involving
the wetting, de-agglomeration, and stabilization of the pigment particles.[5]

Key Properties of Pigment Violet 2

The performance of Pigment Violet 2 in a final formulation is dictated by its inherent physical,
chemical, and fastness properties.

Table 1: General and Chemical Properties of Pigment Violet 2
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Property Value Reference(s)
C.l. Name Pigment Violet 2 [3]

C.I. Number 45175:1 [1][3]

CAS Number 1326-04-1 [11[3]
Chemical Class Triarylcarbonium [1][6]
Molecular Formula C30H36N203 [31[7]

| Appearance | Violet Powder |[8][9] |

Table 2: Physical and Fastness Properties of Pigment Violet 2
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Test Condition /

Property Value Reference(s)
Scale
Density 1.6 - 1.8 glcm? - [1][10]
Oil Absorption 40 - 55 g/100g [1][8][10]
Heat Resistance 140 - 160 °C [1][71[10]
Light Fastness (Full Scale: 1-8
4-5 [11[7][10]
Shade) (8=Excellent)
Light Fastness Scale: 1-8
: 4 [10]
(Reduced Tint) (8=Excellent)
) Scale: 1-5
Weather Resistance 3 [10]
(5=Excellent)
) ) Scale: 1-5
Acid Resistance 5 [1][71[10]
(5=Excellent)
. . Scale: 1-5
Alkali Resistance 4 [11[71[10]
(5=Excellent)
) Scale: 1-5
Water Resistance 4 [11[7]
(5=Excellent)
. Scale: 1-5
Ethanol Resistance 3 [10]

(5=Excellent)

| Migration Resistance | 4 | Scale: 1-5 (5=Excellent) |[10] |

Experimental Protocols

The key to successfully using Pigment Violet 2 in a water-based system is achieving a fine,

stable dispersion. This prevents issues like flocculation, color shift, and loss of gloss in the final

application. The following protocols outline a standard procedure for dispersion and

subsequent evaluation.

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.origochem.com/products/pigment-violet-2/
https://www.finelandchem.com/pigment-violet-2/
https://www.origochem.com/products/pigment-violet-2/
https://www.epsilonpigments.com/organic-pigments/Pigment-Violet-2-ECV00201.html
https://www.finelandchem.com/pigment-violet-2/
https://www.origochem.com/products/pigment-violet-2/
http://www.xcolorpigment.com/pigment-violet-2.html
https://www.finelandchem.com/pigment-violet-2/
https://www.origochem.com/products/pigment-violet-2/
http://www.xcolorpigment.com/pigment-violet-2.html
https://www.finelandchem.com/pigment-violet-2/
https://www.finelandchem.com/pigment-violet-2/
https://www.finelandchem.com/pigment-violet-2/
https://www.origochem.com/products/pigment-violet-2/
http://www.xcolorpigment.com/pigment-violet-2.html
https://www.finelandchem.com/pigment-violet-2/
https://www.origochem.com/products/pigment-violet-2/
http://www.xcolorpigment.com/pigment-violet-2.html
https://www.finelandchem.com/pigment-violet-2/
https://www.origochem.com/products/pigment-violet-2/
http://www.xcolorpigment.com/pigment-violet-2.html
https://www.finelandchem.com/pigment-violet-2/
https://www.finelandchem.com/pigment-violet-2/
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol 1: Preparation of a Water-Based Pigment Violet
2 Dispersion

This protocol describes the process of creating a pigment concentrate (also known as a slurry
or grind base), which can then be let down into a final formulation (e.g., ink or paint). The
process is broken down into three main stages: wetting, de-agglomeration (grinding), and
stabilization.[5]

Objective: To prepare a stable, well-dispersed concentrate of Pigment Violet 2 in an aqueous
medium.

Materials and Equipment:

Pigment Violet 2 powder

e Deionized Water

o Wetting and Dispersing Agent (e.g., a high molecular weight polymeric dispersant)[11]

o Defoamer (e.g., mineral oil or silicone-based)

 Biocide (for long-term stability)

» High-speed disperser (e.g., Cowles dissolver)

o Media mill (e.g., bead mill) with grinding media (e.g., 0.8-1.2 mm glass or ceramic beads)
o Laboratory balance

o Beakers and mixing vessels

Hegman gauge

Workflow Diagram:
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Caption: Workflow for preparing a water-based dispersion of Pigment Violet 2.
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Procedure:
Part A: Preparation of the Grind Base
» To a suitable mixing vessel, add the calculated amount of deionized water.

» While mixing at low speed with a high-speed disperser, slowly add the wetting and
dispersing agent and the defoamer.[12] A typical starting point for the dispersant is 20-30%
active content based on the pigment weight.[11]

o Continue mixing for 10-15 minutes until all additives are fully dissolved and the mixture is
homogeneous.

Part B: Dispersion and Grinding

o Continue low-speed mixing and begin adding the Pigment Violet 2 powder slowly to the
vessel. Add the pigment at a rate that allows it to be incorporated into the liquid without
forming dry clumps.

e Once all the pigment has been added, increase the disperser speed to create a vortex.
Continue mixing at high speed for 20-30 minutes. This "pre-dispersion” step wets the
pigment particles and breaks down larger agglomerates.[13]

o Transfer this pre-mix to a media mill charged with the appropriate grinding media.

» Mill the dispersion according to the manufacturer's instructions. The goal is to achieve a fine
particle size, which can be monitored periodically.

Part C: Quality Control and Finalization

o After a set milling time, take a small sample and measure the fineness of grind using a
Hegman gauge. A reading of 7 NS (New Standard) or higher is often desirable for high-gloss
applications.

e Once the target fineness is achieved, filter the dispersion to remove the grinding media.

e Add a biocide to the final dispersion to prevent microbial growth during storage and mix at
low speed.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.products.pcc.eu/wp-content/uploads/2025/05/PCC_Formulation-Guide-for-paints-and-coatings_roz_2025.pdf
https://borchers.com/wp-content/uploads/2025/03/Dispersants-Sales-Tool_022625_V4.pdf
https://www.benchchem.com/product/b1143388?utm_src=pdf-body
https://www.ulprospector.com/knowledge/5981/pc-formulating-waterborne-coatings-adding-colors/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e The resulting pigment concentrate is now ready to be "let down" (mixed) into a final water-
based formulation, which typically includes a binder (resin), coalescing agents, and other
performance additives.[14]

Protocol 2: Evaluation of the Water-Based Pigment
System

Objective: To assess the quality and stability of the prepared Pigment Violet 2 dispersion.
1. Dispersion Quality Assessment
Method: Hegman Gauge Test.

Procedure: Place a small amount of the pigment dispersion in the deep end of the Hegman
gauge channel. Using the scraper blade, draw the dispersion down the length of the graded
channel. Immediately observe the point at which a significant number of scratches or specks
appear. The value on the scale at this point indicates the fineness of the grind.

Acceptance Criteria: For high-quality inks and coatings, a value of >7 NS is typically
required.

. Colorimetric Analysis
Method: Spectrophotometry.
Procedure:

o Prepare a drawdown of the pigmented formulation on a standardized test card (e.qg.,
Leneta card).

o Allow the film to dry completely under controlled temperature and humidity.
o Use a spectrophotometer to measure the CIELAB color coordinates (L, a, b*).

Analysis: Compare the color values to a standard or a previously approved batch to ensure
color consistency. The L* value indicates lightness, a* represents the red/green axis, and b*
represents the yellow/blue axis.
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3. Stability Testing

e Method: Heat-Age Stability Test.

e Procedure:

[¢]

Fill a sealed container approximately 80% full with the pigment dispersion.

[e]

Measure initial viscosity using a Brookfield viscometer or similar rheometer.

Place the container in an oven at a constant temperature (e.g., 50°C) for a specified

o

period (e.g., 14 or 28 days).

o

After the aging period, allow the sample to return to room temperature.

[¢]

Observe for any signs of separation, settling, or gelling.

[¢]

Re-measure the viscosity.

e Analysis: A stable dispersion will show minimal change in viscosity and no hard settling or
phase separation. Significant changes may indicate poor stabilization of the pigment
particles.[13]

Formulation and Component Relationships

The stability and performance of a water-based pigment dispersion rely on the careful selection
and balance of its components. The primary goal is to overcome the van der Waals forces that
cause pigment particles to re-agglomerate.[5]
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Component Interactions in a Water-Based Pigment Dispersion
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Caption: Key components and their roles in a stable water-based pigment dispersion.
Component Roles:

» Pigment Violet 2: The solid particles that provide color. They exist as agglomerates in their
dry state and must be broken down.

e Water: The continuous phase or solvent system in which all other components are dispersed
or dissolved.

» Dispersing Agent: A critical additive that adsorbs onto the surface of the pigment particles. It
prevents re-agglomeration through steric or electrostatic repulsion, ensuring long-term
stability.[5] The choice of dispersant is crucial and depends on the pigment's surface
chemistry.

o Binder (Resin): A polymer that forms a continuous film upon drying, entrapping the pigment
particles and adhering to the substrate. Examples include acrylic or polyurethane dispersions
(PUDs).

o Other Additives: These include defoamers to prevent foam during processing, biocides to
inhibit microbial growth, and rheology modifiers to control viscosity.[13]
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By following these protocols and understanding the interplay of formulation components,
researchers and scientists can effectively incorporate Pigment Violet 2 into a wide range of
high-performance, water-based systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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